2-(4-Chloro-2-trifluoromethyl-phenyl)-1,1-dimethyl-ethylamine

• Molecular Formula: C11H13ClF3N
• Molecular Weight: 251.67 g/mol
• IUPAC Name: 1-[4-chloro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C11H13ClF3N/c1-10(2,16)6-7-3-4-8(12)5-9(7)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key: UIHNCPNVRVPJMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=C(C=C1)Cl)C(F)(F)F)N

Description

2-(4-Chloro-2-trifluoromethyl-phenyl)-1,1-dimethyl-ethylamine is a useful research compound. Its molecular formula is C11H13ClF3N and its molecular weight is 251.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5.70 g (20 mmol) N-[2-(4-chloro-2-trifluoromethyl-phenyl)-1,1-dimethyl-ethyl]-formamide and 3.00 g potassium hydroxide are stirred overnight at 140° C. in 20 mL ethyleneglycol. The reaction mixture is combined with water and repeatedly extracted with dichloromethane. The combined organic phases are washed with water, dried with sodium sulphate and evaporated down. The residue is filtered through a short column containing silica gel (eluant: dichloromethane/methanol/ammonia=9:1:0.1).